A Technical Guide to the Physicochemical Properties of Deuterated Imidaclothiz: A Perspective Based on Medicinal Chemistry Principles
A Technical Guide to the Physicochemical Properties of Deuterated Imidaclothiz: A Perspective Based on Medicinal Chemistry Principles
Disclaimer: As of late 2025, specific experimental data on the physicochemical properties of deuterated Imidaclothiz is not available in publicly accessible scientific literature. This guide is therefore constructed based on the known properties of the parent compound, Imidaclothiz, and established principles of deuterium (B1214612) incorporation in drug development. The quantitative data and experimental protocols provided are illustrative and intended to guide researchers in the potential characterization of such a compound.
Introduction: The Rationale for Deuterating Imidaclothiz
Imidaclothiz is a neonicotinoid insecticide that acts as an agonist at the insect nicotinic acetylcholine (B1216132) receptor (nAChR).[1] Like many xenobiotics, its metabolic fate in mammals involves enzymatic degradation, primarily by cytochrome P450 (CYP) enzymes.[1] Metabolic reactions often include hydroxylation, nitrate (B79036) ester hydrolysis, and reduction.[2] The strategic replacement of hydrogen atoms with their stable, heavier isotope, deuterium, at sites susceptible to metabolism can significantly alter the drug's pharmacokinetic profile.[3][4]
This alteration is due to the Deuterium Kinetic Isotope Effect (KIE) .[3] The carbon-deuterium (C-D) bond has a lower zero-point vibrational energy than a carbon-hydrogen (C-H) bond, making it stronger and requiring more energy to break.[3][5] If the cleavage of a C-H bond is the rate-determining step in a metabolic pathway, substituting it with a C-D bond will slow down the reaction.[3][6] This can lead to several potential benefits:
-
Increased Metabolic Stability: Reduced rate of metabolism can lead to a longer plasma half-life.[4]
-
Improved Pharmacokinetic Profile: Slower clearance can result in higher drug exposure (AUC) and potentially more consistent plasma concentrations.
-
Reduced Formation of Toxic Metabolites: By slowing a specific metabolic pathway, the formation of potentially toxic metabolites can be minimized.[5]
-
Potential for Lower Dosing: Enhanced stability may allow for lower or less frequent dosing regimens.[3]
For Imidaclothiz, deuteration at metabolically vulnerable positions, such as the imidazolidine (B613845) ring, could hypothetically enhance its properties for specific applications by improving its metabolic stability.
Comparative Physicochemical Properties: Imidaclothiz vs. Deuterated Imidaclothiz (Hypothetical)
The introduction of deuterium is not expected to significantly alter fundamental physicochemical properties like pKa or LogP, but it can influence properties related to crystal packing and metabolism.[7] The following table summarizes the known properties of Imidaclothiz and the anticipated properties of a deuterated analogue.
| Property | Imidaclothiz (Parent Compound) | Deuterated Imidaclothiz (Expected) | Rationale for Change |
| Molecular Weight | 261.69 g/mol [8] | Slightly higher (e.g., + n*1.006 Da per D) | Deuterium is heavier than protium. |
| Aqueous Solubility | Data not consistently reported; parent neonicotinoid Imidacloprid is 610 mg/L.[9] | Potentially slightly higher or lower. | Deuteration can subtly alter crystal lattice energy and intermolecular interactions, which may increase or decrease solubility. Studies on other drugs have shown a modest increase in solubility.[7] |
| LogP (Octanol-Water Partition Coefficient) | Data not available for Imidaclothiz; Imidacloprid is 0.57.[9] | Expected to be very similar. | Deuterium substitution generally has a negligible effect on a molecule's lipophilicity. |
| Metabolic Half-life (t½) in Liver Microsomes | Moderate to high clearance expected.[2][10] | Expected to be longer. | The primary anticipated effect; due to the KIE slowing CYP-mediated metabolism.[3][6] |
| Intrinsic Clearance (CLint) | Moderate to high.[2][10] | Expected to be lower. | Directly related to the rate of metabolism; a slower rate results in lower intrinsic clearance. |
| Melting Point | Not reported. | Potentially slightly lower. | Changes in crystal packing and vibrational energy due to deuteration can lead to small changes in the melting point, often a slight decrease.[7] |
| Chemical Stability | Fairly stable in water and soil under natural conditions.[11] | Expected to be similar. | The C-D bond is stronger, but this primarily affects enzymatic cleavage, not general chemical stability like hydrolysis, unless a C-H bond cleavage is involved in the degradation pathway. |
Experimental Protocols
The characterization of deuterated Imidaclothiz would involve standard pharmaceutical profiling assays. Below are detailed methodologies for key experiments.
The shake-flask method is considered the gold standard for determining thermodynamic equilibrium solubility.[12][13][14]
-
Objective: To determine the maximum concentration of the test compound that can be dissolved in an aqueous buffer at a specific temperature.
-
Materials:
-
Deuterated Imidaclothiz (solid)
-
Phosphate-buffered saline (PBS), pH 7.4
-
Additional buffers (e.g., pH 1.2, 4.5, 6.8)[14]
-
Glass vials with screw caps
-
Orbital shaker with temperature control (set to 25°C or 37°C)
-
Centrifuge
-
Validated HPLC-UV or LC-MS/MS analytical method
-
-
Procedure:
-
Add an excess amount of solid deuterated Imidaclothiz to a glass vial. The excess solid should be clearly visible.[12]
-
Add a known volume of the desired buffer (e.g., 5 mL of PBS, pH 7.4) to the vial.
-
Seal the vials and place them in an orbital shaker set to a constant temperature (e.g., 25°C).
-
Agitate the samples for a sufficient time to reach equilibrium. A preliminary experiment should establish this time, but 24 to 48 hours is typical.[15][16]
-
After equilibration, visually confirm the presence of undissolved solid.
-
Centrifuge the samples at high speed (e.g., 14,000 rpm for 15 minutes) to pellet the undissolved solid.
-
Carefully remove an aliquot of the clear supernatant.
-
Dilute the supernatant with an appropriate solvent and quantify the concentration of the dissolved compound using a pre-validated HPLC or LC-MS/MS method against a standard curve.
-
Perform the experiment in triplicate.[14]
-
This assay measures the rate of disappearance of a parent drug when incubated with liver microsomes, which are rich in CYP enzymes.[17][18]
-
Objective: To determine the in vitro half-life (t½) and intrinsic clearance (CLint) of deuterated Imidaclothiz.
-
Materials:
-
Pooled human liver microsomes (HLM)
-
Deuterated Imidaclothiz stock solution (e.g., 1 mM in DMSO)
-
Phosphate (B84403) buffer (0.1 M, pH 7.4)
-
NADPH regenerating system (e.g., solutions of NADP+, glucose-6-phosphate, and G6P dehydrogenase)
-
Ice-cold acetonitrile (B52724) (ACN) with an internal standard (IS) to stop the reaction
-
96-well plates, incubator, centrifuge
-
LC-MS/MS for analysis
-
-
Procedure:
-
Prepare a microsomal incubation mixture by adding liver microsomes (final concentration ~0.5 mg/mL) to the phosphate buffer. Keep on ice.
-
Add the deuterated Imidaclothiz to the microsomal mixture to achieve a final substrate concentration (typically 1 µM).
-
Pre-warm the mixture at 37°C for 5 minutes in a shaking water bath or incubator.[19]
-
Initiate the metabolic reaction by adding the pre-warmed NADPH regenerating system.[17]
-
At specified time points (e.g., 0, 5, 15, 30, 45, 60 minutes), take an aliquot (e.g., 50 µL) of the incubation mixture and add it to a separate well containing a quenching solution (e.g., 150 µL of ice-cold ACN with IS) to stop the reaction.[17][19]
-
Include control incubations: one without NADPH to assess non-CYP degradation and one without the test compound as a background control.
-
Once all time points are collected, centrifuge the plate to pellet the precipitated protein.
-
Analyze the supernatant using LC-MS/MS to quantify the remaining percentage of deuterated Imidaclothiz at each time point relative to the 0-minute sample.
-
Calculate the half-life (t½) by plotting the natural log of the percent remaining versus time. The slope of the linear regression (k) is used in the equation: t½ = 0.693 / k.
-
Calculate intrinsic clearance (CLint) using the formula: CLint (µL/min/mg protein) = (0.693 / t½) * (incubation volume / mg of microsomal protein).[17]
-
Visualizations: Workflows and Pathways
The following diagram illustrates how deuteration at a metabolic hotspot can slow down the enzymatic conversion of a drug to its metabolite, thereby increasing the stability of the parent compound.
Caption: The Deuterium Kinetic Isotope Effect (KIE) slows the rate of metabolic oxidation.
This diagram outlines a logical workflow for the comprehensive evaluation of a novel deuterated drug candidate like deuterated Imidaclothiz.
Caption: Workflow for characterizing a deuterated drug candidate.
References
- 1. pubs.acs.org [pubs.acs.org]
- 2. pubs.acs.org [pubs.acs.org]
- 3. benchchem.com [benchchem.com]
- 4. Deuterated drug - Wikipedia [en.wikipedia.org]
- 5. researchgate.net [researchgate.net]
- 6. The kinetic isotope effect in the search for deuterated drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
- 7. Impact of multiple H/D replacements on the physicochemical properties of flurbiprofen - PMC [pmc.ncbi.nlm.nih.gov]
- 8. Imidaclothiz [sitem.herts.ac.uk]
- 9. Imidacloprid Technical Fact Sheet [npic.orst.edu]
- 10. Characterization of the Metabolites of Neonicotinoid Insecticide Imidaclothiz in Mice - PubMed [pubmed.ncbi.nlm.nih.gov]
- 11. researchgate.net [researchgate.net]
- 12. researchgate.net [researchgate.net]
- 13. benchchem.com [benchchem.com]
- 14. who.int [who.int]
- 15. lup.lub.lu.se [lup.lub.lu.se]
- 16. asianpubs.org [asianpubs.org]
- 17. How to Conduct an In Vitro Metabolic Stability Study [synapse.patsnap.com]
- 18. bioivt.com [bioivt.com]
- 19. An Automated High-Throughput Metabolic Stability Assay Using an Integrated High-Resolution Accurate Mass Method and Automated Data Analysis Software - PMC [pmc.ncbi.nlm.nih.gov]
